Cas no 41036-32-2 (D-Alanine Benzyl Ester p-Toluenesulfonate Salt)

• Product Name: D-Alanine Benzyl Ester p-Toluenesulfonate Salt
• CAS No: 41036-32-2
• Molecular Formula: C₁₇H₂₁NO₅S
• Molecular Weight: 351.4173
• MDL: MFCD00039092
• CID: 55341
• PubChem ID: 2802425

D-Alanine Benzyl Ester p-Toluenesulfonate Salt Properties

Names and Identifiers

• D-alanine benzyl ester*P-tolunesulfonate
• H-D-Ala-OBzl . p-tosylate
• H-D-Ala-OBzl*Tos
• D-Ala-O-Bzl TsOH
• D-Ala-OBzlTosOH
• D-Alanine benzyl ester p-toluenesulfonate salt
• D-Alanine Benzyl Ester p-Toluenesulfonate
• H-D-Ala-Obzl P-Tosylate
• D-ALANINE BENZYL ESTER
• D-Alanine Benzyl Ester p-Toluenesulfonate Salt Also see: A481525
• D-Alanine Benzyl Ester p-Toluenesulfonate SaltAlso see: A481525
• D-Alanine benzyl ester tosylate
• H-D-Ala-OBzl · p-tosylate
• H-D-Ala-Obzl.Tos.OH
• H-D-Ala-OBzl·TOSD-Alanine benzyl ester tosylate
• H-D-Ala-OBzl•TosOH
• L-alanine benzylester 4-methylbenzenesulphonate
• H-D-ALA-OBZL P-TOSYLAT
• (R)-Benzyl 2-aminopropanoate 4-methylbenzenesulfonate
• benzyl (2R)-2-aminopropanoate,4-methylbenzenesulfonic acid
• H-D-Ala-OBzl Tos
• H-D-Ala-OBzl·Tos-OH
• L-Alanine benzyl ester 4-methylbenzenesulphonate
• H-D-Ala-OBzl.TosOH
• O-Benzyl-D-alanine toluene-p-sulphonate
• H-D-Ala-OBzl.Tos-OH
• C17H21NO5S
• H-Ala-OBzl. HCl
• H-D-Ala-Obzl.TOS
• CDS1_000191
• PubChem12308
• H-D-Ala-OBzl TsOH
• Maybridge1_002479
• H-D-Ala-OBzl yenTos-OH
• DivK1c_001231
• EINECS 255-185-2
• NWOPHJSSBMABBD-DDWIOCJRSA-N
• H-D-Ala-OBzl-TosOH
• HMS548I15
• D-alanine benzyl ester p-toluene sulfonic acid salt
• benzyl (2R)-2-aminopropanoate;4-methylbenzenesulfonic acid
• 4-methylbenzene-1-sulfonic acid; benzyl (2R)-2-aminopropanoate
• SR-01000645529-1
• CS-W011862
• FD21014
• A825407
• MFCD00039092
• Q-101557
• D-alanine benzylester p-toluene sulfonic acid salt
• D-alanine benzyl ester p-toluenesulfonic acid salt
• EN300-268019
• 41036-32-2
• AM81488
• 2-aminopropanoic acid (phenylmethyl) ester; 4-methylbenzenesulfonic acid
• Benzyl D-alaninate p-toluenesulfonate
• D-Alanine, phenylmethyl ester, 4-methylbenzenesulfonate
• Benzyl D-alaninate 4-methylbenzenesulfonate (1:1)
• AKOS015924053
• SCHEMBL719791
• HY-W011146
• DS-15150
• J-300009
• CCG-50586
• NS00088156
• BENZYL D-ALANINATE 4-METHYLBENZENESULFONATE
• DA-64074
• A2004
• BENZYL (2R)-2-AMINOPROPANOATE; PARA-TOLUENE SULFONATE

• MDL： MFCD00039092
• InChIKey： NWOPHJSSBMABBD-DDWIOCJRSA-N
• Inchi： 1S/C10H13NO2.C7H8O3S/c1-8(11)10(12)13-7-9-5-3-2-4-6-9;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,8H,7,11H2,1H3;2-5H,1H3,(H,8,9,10)/t8-;/m1./s1
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)O[H].O(C([C@@]([H])(C([H])([H])[H])N([H])[H])=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 351.11400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 351.114
• Heavy Atom Count: 24
• Complexity: 371
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 115

Experimental Properties

• LogP: 4.09980
• PSA: 115.07000
• Refractive Index: 5.0 ° (C=3, MeOH)
• Boiling Point: 256.5°C at 760 mmHg
• Melting Point: 113.0 to 117.0 deg-C
• Flash Point: 119.6 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.0800

D-Alanine Benzyl Ester p-Toluenesulfonate Salt Security Information

• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：−20°C
• Signal Word：warning

D-Alanine Benzyl Ester p-Toluenesulfonate Salt Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters